Cas no 144165-20-8 (4H-1,2,4-Triazole,3-(3-fluorophenyl)-4-methyl-5-(methylthio)-)

4H-1,2,4-Triazole,3-(3-fluorophenyl)-4-methyl-5-(methylthio)- structure
144165-20-8 structure
Product Name:4H-1,2,4-Triazole,3-(3-fluorophenyl)-4-methyl-5-(methylthio)-
CAS No:144165-20-8
MF:C10H10FN3S
MW:223.269903659821
CID:216562
PubChem ID:3072804
Update Time:2025-04-19

4H-1,2,4-Triazole,3-(3-fluorophenyl)-4-methyl-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazole,3-(3-fluorophenyl)-4-methyl-5-(methylthio)-
    • 3-(3-fluorophenyl)-4-methyl-5-methylsulfanyl-1,5-dihydro-1,2,4-triazole
    • 3-(3-Fluorophenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole
    • 4H-1,2,4-Triazole, 3-(3-fluorophenyl)-4-methyl-5-(methylthio)-
    • 3-(3-Fluorophenyl)-4-methyl-5-(methylthio)-4H-1,2,4-triazole
    • 5-(3-Fluorophenyl)-4-methyl-5-(methylthio)-4H-1,2,4-triazole
    • CHEMBL278577
    • 1H-1,2,4-Triazole, 3-(3-fluorophenyl)-4-methyl-5-(methylthio)-
    • 144165-20-8
    • DTXSID70932248
    • Inchi: 1S/C10H10FN3S/c1-14-9(12-13-10(14)15-2)7-4-3-5-8(11)6-7/h3-6H,1-2H3
    • InChI Key: IDJLCZSOBSQVFH-UHFFFAOYSA-N
    • SMILES: S(C)C1=NN=C(C2C=CC=C(C=2)F)N1C

Computed Properties

  • Exact Mass: 223.0581
  • Monoisotopic Mass: 223.057946
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56
  • XLogP3: 2

Experimental Properties

  • Density: 1.29
  • Boiling Point: 392.3°Cat760mmHg
  • Flash Point: 191°C
  • Refractive Index: 1.624
  • PSA: 30.71
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.